Cas no 2171815-08-8 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid
• CAS No: 2171815-08-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6389646
• PubChem ID: 165808318
• Update Time: 2025-05-24

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid
• EN300-1517790
• 2171815-08-8
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-2-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-15-28(2,26(32)33)30-25(31)19-14-8-9-18(19)16-29-27(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： FXSUHPIUQHBSFS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid

Compound CAS No 2171815-08-8: A Comprehensive Overview

The compound with CAS number 2171815-08-8, known as 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentyl ring, and a formamido substituent, all of which contribute to its unique properties and potential applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the compound during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in medicinal chemistry and drug discovery. The cyclopentyl ring introduces rigidity and stability to the molecule, while the formamido group contributes to hydrogen bonding capabilities, further enhancing its versatility.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of this compound. For instance, density functional theory (DFT) calculations have revealed that the Fmoc group significantly influences the electron distribution within the molecule, which is critical for its role in protecting amino groups during synthesis. Additionally, experimental studies have demonstrated that this compound exhibits excellent thermal stability and solubility in organic solvents, making it suitable for a wide range of applications.

In terms of applications, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid has been explored for its potential in peptide synthesis, where it serves as an efficient protecting agent for amino groups. Furthermore, its unique structure has led to investigations into its use as a building block for more complex molecules with potential pharmacological activity. Recent research has also focused on its role in click chemistry and other modular synthetic strategies, where its compatibility with various reaction conditions has been extensively studied.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the subsequent coupling reactions to introduce the cyclopentyl and formamido substituents. The optimization of these steps has been a focus of recent studies, with researchers exploring novel catalysts and reaction conditions to improve yield and purity.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of such compounds. Preliminary studies suggest that under specific microbial conditions, this compound can undergo partial degradation; however, further research is needed to fully characterize its environmental impact and develop strategies for safe disposal.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpentanoic acid (CAS No 2171815-08-8) represents a significant advancement in modern organic chemistry. Its complex structure and versatile properties make it an invaluable tool in various chemical disciplines, from peptide synthesis to materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in both academic and industrial settings.